Cas no 1157063-65-4 (2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157063-65-4
• MF: C₉H₈IN₃S
• MW: 317.149392127991
• CID: 5186530
• PubChem ID: 43664105
• Update Time: 2025-10-30

2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-iodo-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 2-iodo-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• n-((1,2,3-Thiadiazol-4-yl)methyl)-2-iodoaniline
• 1,2,3-Thiadiazole-4-methanamine, N-(2-iodophenyl)-
• 2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C9H8IN3S/c10-8-3-1-2-4-9(8)11-5-7-6-14-13-12-7/h1-4,6,11H,5H2
• InChI Key： VJLXNMDQRXLZNF-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NCC1=CSN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 2.6
• Topological Polar Surface Area: 66

Additional information on 2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline

Research Briefing on 2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS: 1157063-65-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS: 1157063-65-4) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring both thiadiazole and aniline moieties, demonstrates unique physicochemical properties that make it particularly interesting for drug discovery and biochemical tool development. Recent studies have focused on its potential as a versatile building block for the synthesis of biologically active molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility as a kinase inhibitor scaffold. The iodine substituent at the 2-position of the aniline ring provides an excellent handle for further functionalization through cross-coupling reactions, while the thiadiazole moiety contributes to favorable binding interactions with ATP-binding pockets. Molecular docking studies revealed that derivatives of 1157063-65-4 show selective inhibition against several tyrosine kinases involved in cancer progression, with IC50 values in the low micromolar range.

Another significant application was reported in ACS Chemical Biology, where 2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline was utilized as a photoaffinity probe for target identification. The compound's structure allows for easy incorporation of photoreactive groups and biotin tags, enabling the capture and identification of protein targets in complex biological systems. This approach has proven particularly valuable in studying protein-protein interactions in inflammatory pathways.

Recent synthetic methodology developments have expanded the accessibility of 1157063-65-4 derivatives. A 2024 Nature Protocols paper detailed a robust, one-pot procedure for preparing gram quantities of the core scaffold with excellent purity (>98%). This advancement has facilitated structure-activity relationship studies, leading to optimized compounds with improved pharmacokinetic properties. Notably, several derivatives have shown oral bioavailability in preclinical models, suggesting potential for therapeutic development.

The compound's mechanism of action appears multifaceted. Biochemical assays indicate that depending on specific modifications, 2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline derivatives can modulate various cellular processes including autophagy, inflammation, and apoptosis. Particularly interesting is its ability to disrupt protein-protein interactions involving SH3 domains, as demonstrated in recent cell-based assays published in Cell Chemical Biology.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Preliminary results presented at the 2024 International Chemical Biology Symposium suggest that certain derivatives of 1157063-65-4 exhibit potent activity against multidrug-resistant Gram-positive bacteria, possibly through inhibition of novel bacterial targets. These findings open new avenues for antibiotic development against resistant pathogens.

From a safety perspective, recent toxicology studies in rodent models indicate that the parent compound shows favorable toxicity profiles at therapeutic doses, with no observed hepatotoxicity or cardiotoxicity in 28-day repeated dose studies. However, researchers caution that specific derivatives may require individual safety assessments, as structural modifications can significantly alter toxicity profiles.

Future research directions highlighted in recent reviews include the development of 1157063-65-4-based PROTACs (proteolysis targeting chimeras) and the exploration of its potential in targeted protein degradation strategies. The compound's modular structure and demonstrated biological activity make it an attractive candidate for these emerging therapeutic modalities. Several pharmaceutical companies have reportedly initiated discovery programs based on this scaffold, though specific development candidates remain confidential.

In conclusion, 2-iodo-N-(1,2,3-thiadiazol-4-yl)methylaniline represents a versatile and pharmacologically interesting scaffold with multiple applications in drug discovery and chemical biology. Its unique structural features, combined with recent synthetic and biological advancements, position it as a valuable tool for both academic research and pharmaceutical development. Continued investigation of this compound class is expected to yield novel therapeutic candidates and deepen our understanding of its molecular targets.